P(1),P(2)-Bis(O(2'),O(3')-dihexanoyl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate

• CAS No.: 83385-95-9
• Molecular Formula: C44H64N8O17P2S2
• Molecular Weight: 1103.1 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-2-[[[[(2R,3R,4R,5R)-3,4-di(hexanoyloxy)-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hexanoyloxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-3-yl] hexanoate
• InChI: InChI=1S/C44H64N8O17P2S2/c1-5-9-13-17-29(53)65-35-27(63-43(37(35)67-31(55)19-15-11-7-3)51-25-49-33-39(51)45-23-47-41(33)72)21-61-70(57,58)69-71(59,60)62-22-28-36(66-30(54)18-14-10-6-2)38(68-32(56)20-16-12-8-4)44(64-28)52-26-50-34-40(52)46-24-48-42(34)73/h23-28,35-38,43-44H,5-22H2,1-4H3,(H,57,58)(H,59,60)(H,45,47,72)(H,46,48,73)/t27-,28-,35-,36-,37-,38-,43-,44-/m1/s1
• InChI Key: WGNYSHSIQHEGGL-YZVOMYSVSA-N
• Isomeric SMILES: CCCCCC(=O)O[C@@H]1[C@H](O[C@H]([C@@H]1OC(=O)CCCCC)N2C=NC3=C2NC=NC3=S)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C5NC=NC6=S)OC(=O)CCCCC)OC(=O)CCCCC
• SMILES: CCCCCC(=O)OC1C(OC(C1OC(=O)CCCCC)N2C=NC3=C2NC=NC3=S)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C5NC=NC6=S)OC(=O)CCCCC)OC(=O)CCCCC
• Synonyms: is(dihexanoyl-MPRP); P(1),P(2)-bis(O(2'),O(3')-dihexanoyl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate

Description

P(1),P(2)-Bis(O(2'),O(3')-dihexanoyl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate, also known as this compound, is a useful research compound. Its molecular formula is C44H64N8O17P2S2 and its molecular weight is 1103.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.